Cas no 2639405-61-9 (Ethyl 5-cyclohexylpiperidine-2-carboxylate)

• Product Name: Ethyl 5-cyclohexylpiperidine-2-carboxylate
• CAS No: 2639405-61-9
• MF: C₁₄H₂₅NO₂
• MW: 239.353804349899
• CID: 5663799
• PubChem ID: 165902305
• Update Time: 2025-05-24

Ethyl 5-cyclohexylpiperidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27726966
• 2639405-61-9
• ethyl 5-cyclohexylpiperidine-2-carboxylate
• Ethyl 5-cyclohexylpiperidine-2-carboxylate

• Inchi： 1S/C14H25NO2/c1-2-17-14(16)13-9-8-12(10-15-13)11-6-4-3-5-7-11/h11-13,15H,2-10H2,1H3
• InChI Key： NBCKTCUAUIFLPS-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCC(CN1)C1CCCCC1)=O

Computed Properties

• Exact Mass: 239.188529040g/mol
• Monoisotopic Mass: 239.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.3Ų

Additional information on Ethyl 5-cyclohexylpiperidine-2-carboxylate

Ethyl 5-cyclohexylpiperidine-2-carboxylate (CAS No. 2639405-61-9): A Comprehensive Overview

Ethyl 5-cyclohexylpiperidine-2-carboxylate (CAS No. 2639405-61-9) is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers and scientists. This compound, characterized by its ethyl ester and cyclohexyl-substituted piperidine core, holds promise in various therapeutic applications, particularly in the development of novel pharmacological agents.

The molecular structure of Ethyl 5-cyclohexylpiperidine-2-carboxylate consists of a piperidine ring substituted at the 5-position with a cyclohexyl group and an ester functionality at the 2-position. This configuration imparts distinct physicochemical properties, including solubility, stability, and metabolic pathways, which are critical factors in drug design and development. The presence of the cyclohexyl group enhances lipophilicity, potentially improving membrane permeability and bioavailability, while the ester moiety can undergo hydrolysis, influencing the compound's pharmacokinetic profile.

In recent years, there has been a growing interest in exploring the pharmacological potential of piperidine derivatives due to their diverse biological activities. Studies have demonstrated that compounds incorporating the piperidine scaffold exhibit properties such as analgesic, antipsychotic, and anti-inflammatory effects. Specifically, Ethyl 5-cyclohexylpiperidine-2-carboxylate has been investigated for its potential role in modulating central nervous system (CNS) receptors, including serotonin and dopamine receptors, which are pivotal in the treatment of neurological disorders.

One of the most compelling aspects of Ethyl 5-cyclohexylpiperidine-2-carboxylate is its versatility in serving as a building block for more complex drug molecules. Researchers have leveraged its structural features to synthesize analogs with enhanced binding affinity and selectivity. For instance, modifications at the cyclohexyl substituent or the ester group have led to derivatives with improved pharmacological profiles. These efforts align with the broader trend in medicinal chemistry toward rational drug design, where structural modifications are meticulously tailored to optimize therapeutic efficacy.

The synthesis of Ethyl 5-cyclohexylpiperidine-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by esterification steps. Advanced techniques such as catalytic hydrogenation and protecting group strategies are often employed to achieve the desired product with minimal side reactions. The optimization of these synthetic pathways is crucial for large-scale production and cost-effective manufacturing.

The pharmacological evaluation of Ethyl 5-cyclohexylpiperidine-2-carboxylate has revealed intriguing findings that warrant further investigation. Preclinical studies have indicated that this compound exhibits moderate affinity for certain CNS receptors, suggesting its potential as a lead compound for developing novel therapeutics. Additionally, its metabolic stability has been assessed through in vitro studies using liver microsomes, providing insights into its potential clearance mechanisms and half-life in vivo.

In conclusion, Ethyl 5-cyclohexylpiperidine-2-carboxylate (CAS No. 2639405-61-9) represents a promising candidate in pharmaceutical research due to its unique structural features and demonstrated biological activities. Its role as a key intermediate in drug synthesis underscores its importance in advancing therapeutic strategies across multiple disease areas. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to make significant contributions to the field of medicinal chemistry.